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Compound of Interest

Compound Name: Zinc Peroxide

Cat. No.: B074919

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive compounds like zinc peroxide. This guide
provides immediate and essential safety protocols, operational plans, and disposal procedures
to foster a secure research environment.

Zinc peroxide (ZnOz2) is a strong oxidizer that can pose significant fire and explosion risks, in
addition to causing skin and eye irritation.[1][2] Adherence to strict safety measures is crucial to
mitigate these hazards.

Quantitative Safety Data

The following tables summarize key quantitative data for zinc peroxide, providing a quick
reference for its physical properties and hazard classifications.

Table 1: Physical and Chemical Properties
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Property Value
Chemical Formula Zn0Oz2
Molar Mass 97.408 g/mol
Appearance White to bright yellow solid/powder[3]
Density 1.57 g/cm3[3]
Melting Point Decomposes at 212 °C (414 °F; 485 K)[3]
Solubility in Water Insoluble[3]
Table 2: Hazard and Safety Information
Identifier Value
UN Number 1516

GHS Hazard Statements

H271: May cause fire or explosion; strong
oxidizer. H315: Causes skin irritation. H319:
Causes serious eye irritation. H410: Very toxic

to aquatic life with long lasting effects.[2]

NFPA 704 Diamond

Health: 3, Flammability: O, Instability: 1

Table 3: Occupational Exposure Limits
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Component OSHA PEL

NIOSH REL

ACGIH TLV IDLH

Not
Established[4]

Zinc Peroxide

Not
Established[4]

Not
Established[4]

Not Established

TWA 5 mg/m3
(fume), TWA 15
mg/m3 (total
dust), TWA5

mg/m3

Zinc Oxide (for

reference)

(respirable
fraction)[5]

TWA 5 mg/m3
(dust and fume),
STEL 10 mg/m3
(fume), C 15
mg/m3 (dust)[6]

TWA 2 mg/m3
(respirable
particulate
matter), STEL 10
500 mg/m3[6]
mg/m3
(respirable
particulate

matter)[1]

TWA: Time-Weighted Average, STEL: Short-Term Exposure Limit, C: Ceiling, IDLH:
Immediately Dangerous to Life or Health.

Experimental Protocols: Safe Handling and Disposal

The following protocols provide step-by-step guidance for the safe handling and disposal of

zinc peroxide in a laboratory setting. These are based on general best practices for handling

peroxide-forming chemicals and stron

Personal Protective Equipment (PPE)

g oxidizers.

Before beginning any work with zinc peroxide, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards. A face shield

should be worn in addition to goggles when there is a splash hazard.

gloves for any signs of degradation

before use.

Body Protection: A flame-resistant lab coat.

guantities or in an area with inadequate ventilation.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. Always inspect

Respiratory Protection: A NIOSH-approved respirator may be necessary if working with large
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Handling Procedures

e Preparation:

[¢]

Designate a specific area for handling zinc peroxide, preferably within a chemical fume
hood.

[¢]

Ensure that an eyewash station and safety shower are readily accessible.

Remove all flammable and combustible materials from the work area.

o

[e]

Have appropriate fire extinguishing media, such as a Class D fire extinguisher for metal
fires, available.

» Weighing and Transferring:

o Conduct all weighing and transferring of zinc peroxide powder inside a chemical fume
hood to minimize inhalation exposure and contain any spills.

o Use non-sparking tools for handling.

o Avoid any actions that could generate dust.

e During the Experiment:

o Keep containers of zinc peroxide closed when not in use.

o Avoid contact with incompatible materials such as organic compounds, reducing agents,
and moisture.

o Do not heat zinc peroxide unless it is a controlled part of the experimental procedure, as
it can decompose explosively.[3]

Storage Plan

o Store zinc peroxide in a cool, dry, and well-ventilated area.

o Keep it away from heat, sparks, and open flames.
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o Store in its original, tightly sealed container.

e Segregate it from combustible materials, organic substances, and reducing agents.
Disposal Plan

o Waste Identification:

o All materials contaminated with zinc peroxide, including empty containers, gloves, and
spill cleanup materials, should be treated as hazardous waste.

e Waste Collection:
o Collect all zinc peroxide waste in a designated, labeled, and sealed container.

o Do not mix zinc peroxide waste with other chemical waste unless compatibility has been
confirmed.

e Disposal:

o Dispose of zinc peroxide waste through your institution's hazardous waste management
program.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizing the Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling zinc peroxide in a
laboratory setting.
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Caption: Workflow for Safe Handling of Zinc Peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ZINC OXIDE - ACGIH [acgih.org]
2. fishersci.com [fishersci.com]
3. nanofab.sites.olt.ubc.ca [nanofab.sites.olt.ubc.ca]
e 4. nj.gov [nj.gov]
5. nj.gov [nj.gov]
6. CDC - NIOSH Pocket Guide to Chemical Hazards - Zinc oxide [cdc.gov]

« To cite this document: BenchChem. [Essential Safety and Handling of Zinc Peroxide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074919#personal-protective-equipment-for-handling-
zinc-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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